Cas no 78574-08-0 (3-(4-(Tert-butyl)phenyl)propan-1-ol)

• Product name: 3-(4-(Tert-butyl)phenyl)propan-1-ol
• CAS No: 78574-08-0
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 553355
• PubChem ID: 15271904

3-(4-(Tert-butyl)phenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol,4-(1,1-dimethylethyl)-
• 3-(4-tert-butyl-l-phenyl)-1-propanol
• 3-(4-tert-Butylphenyl)-1-propanol
• 3-(4-TERT-BUTYL-PHENYL)-PROPAN-1-OL
• 3-(4-tert-butylphenyl)propanol
• 3-Hydroxy-1-(4-tert.-butyl-phenyl)-propan
• 4-tert-butyl-benzenepropanol
• AG-H-15203
• AGN-PC-00OOJD
• CTK5E5917
• SureCN1219727
• EN300-131885
• Z993012514
• SCHEMBL1219727
• DTXSID60570810
• CS-0308777
• 78574-08-0
• C78468
• AKOS011897473
• 3-(4-(tert-Butyl)phenyl)propan-1-ol
• 3-(4-tert-butylphenyl)propan-1-ol
• SB85160
• 3-(4-(Tert-butyl)phenyl)propan-1-ol

• Inchi： InChI=1S/C13H20O/c1-13(2,3)12-8-6-11(7-9-12)5-4-10-14/h6-9,14H,4-5,10H2,1-3H3
• InChI Key： QFIGRGCEUZQJNG-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC=C(C=C1)CCCO

Computed Properties

• Exact Mass: 192.151415257g/mol
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.947
• Boiling Point: 291°C at 760 mmHg
• Flash Point: 114.5°C
• Refractive Index: 1.506
• PSA: 20.23000
• LogP: 2.90900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes